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Introduction
Antibody-Drug Conjugates (ADCs) represent a powerful and targeted therapeutic modality in

oncology. Their efficacy hinges on the precise delivery of a cytotoxic payload to cancer cells via

a monoclonal antibody, followed by the efficient release of this payload to induce cell death. A

critical step in this process for many ADCs is the proteolytic degradation of the linker within the

lysosome, a cellular organelle rich in hydrolytic enzymes. This technical guide provides an in-

depth exploration of the role of lysosomal enzymes in ADC payload release, detailing the key

enzymes involved, the linker technologies they target, quantitative data on their activity, and

comprehensive experimental protocols for their study.

The Journey to the Lysosome: ADC Internalization
and Trafficking
The journey of an ADC from extracellular space to the lysosome is a multi-step process that is

crucial for its therapeutic action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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